Cas no 1017779-77-9 (2-3-chloro-4-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-3-chloro-4-(trifluoromethoxy)phenylacetic acid
• CAS No: 1017779-77-9
• MF: C₉H₆ClF₃O₃
• MW: 254.590352535248
• MDL: MFCD09832392
• CID: 2952835
• PubChem ID: 20112199
• Update Time: 2025-10-31

2-3-chloro-4-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-氯-4-三氟甲氧基苯乙酸
• 3-CHLORO-4-(TRIFLUOROMETHOXY)PHENYLACETIC ACID
• 2-[3-chloro-4-(trifluoromethoxy)phenyl]acetic acid
• 2-(3-Chloro-4-(trifluoromethoxy)phenyl)acetic acid
• X2256
• (3-Chloro-4-trifluoromethoxy-phenyl)-acetic acid
• 2-(3-Chloro-4-(trifluoromethoxy)phenyl)aceticacid
• 2-3-chloro-4-(trifluoromethoxy)phenylacetic acid
• MFCD09832392
• SCHEMBL19468661
• JS-4793
• EN300-1931850
• MYYLIFIHZIRCPZ-UHFFFAOYSA-N
• F86388
• CS-0268785
• AKOS015956533
• 3-Chloro-4-(trifluoromethoxy)-phenylacetic acid
• 1017779-77-9
• [3-CHLORO-4-(TRIFLUOROMETHOXY)PHENYL]ACETIC ACID

• MDL： MFCD09832392
• Inchi： 1S/C9H6ClF3O3/c10-6-3-5(4-8(14)15)1-2-7(6)16-9(11,12)13/h1-3H,4H2,(H,14,15)
• InChI Key： MYYLIFIHZIRCPZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(=O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 253.9957562Da
• Monoisotopic Mass: 253.9957562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-3-chloro-4-(trifluoromethoxy)phenylacetic acid

Comprehensive Overview of 2-3-chloro-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1017779-77-9)

2-3-chloro-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1017779-77-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and trifluoromethoxy functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules.

The structural features of 2-3-chloro-4-(trifluoromethoxy)phenylacetic acid contribute to its reactivity and stability under various conditions. The presence of the trifluoromethoxy group enhances its lipophilicity, which is a critical factor in drug design for improving membrane permeability. Meanwhile, the chloro substituent offers opportunities for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. These attributes align with current trends in precision medicine and sustainable agrochemicals, where tailored molecular designs are paramount.

In the context of green chemistry, 2-3-chloro-4-(trifluoromethoxy)phenylacetic acid is being investigated for its role in environmentally friendly synthesis routes. With growing consumer demand for eco-friendly products, researchers are optimizing catalytic processes to minimize waste and energy consumption during its production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a commercial perspective, the compound’s CAS No. 1017779-77-9 is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in patent filings and academic publications. Its applications span crop protection, where it serves as a precursor for herbicides with improved selectivity, and pharmaceutical intermediates, where it contributes to the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). These dual-use capabilities make it a compound of interest for cross-disciplinary collaborations.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-3-chloro-4-(trifluoromethoxy)phenylacetic acid, ensuring high purity and consistency for industrial use. Quality control protocols adhere to ICH guidelines, addressing concerns about batch-to-batch variability—a topic frequently raised in pharmaceutical forums and regulatory discussions.

Looking ahead, the demand for 2-3-chloro-4-(trifluoromethoxy)phenylacetic acid is expected to rise, driven by advancements in biocatalysis and flow chemistry. These innovations promise to reduce production costs and enhance scalability, addressing key challenges in the fine chemicals sector. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutics and agricultural solutions.